Cas no 917252-78-9 (6-(Methoxycarbonyl)-2-(4-methylphenyl)imidazo1,2-apyridine)

• Product Name: 6-(Methoxycarbonyl)-2-(4-methylphenyl)imidazo1,2-apyridine
• CAS No: 917252-78-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 997118
• PubChem ID: 16088231
• Update Time: 2025-04-20

6-(Methoxycarbonyl)-2-(4-methylphenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Methoxycarbonyl)-2-(4-methylphenyl)imidazo[1,2-a]pyridine
• 6-(Methoxycarbonyl)-
• Methyl 2-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxylate
• methyl 2-p-tolylH-imidazo[1,2-a]pyridine-6-carboxylate
• Methyl 2-(p-tolyl)imidazo[1,2-a]pyridine-6-carboxylate
• AKOS030254603
• SCHEMBL2127752
• DTXSID80582096
• methyl 2-(4-tolyl)-imidazo[1,2-a]pyridine-6-carboxylate
• GGBGKTKRISZKAC-UHFFFAOYSA-N
• 917252-78-9
• FT-0671187
• DA-32923
• 6-(Methoxycarbonyl)-2-(4-methylphenyl)imidazo1,2-apyridine

• Inchi： 1S/C16H14N2O2/c1-11-3-5-12(6-4-11)14-10-18-9-13(16(19)20-2)7-8-15(18)17-14/h3-10H,1-2H3
• InChI Key： GGBGKTKRISZKAC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=NC(C3C=CC(C)=CC=3)=CN2C=1)=O

Computed Properties

• Exact Mass: 266.10600
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 3.09630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles